1,2-Dilauroyl-sn-glycero-3-phosphorylglycerol (Na+ salt)

• CAS No.: 73548-69-3
• Product Name: 1,2-Dilauroyl-sn-glycero-3-phosphorylglycerol (Na+ salt)
• Molecular Formula: C30H58O10P•Na
• Molecular Weight: 632
• IUPAC Name: sodium;2,3-di(dodecanoyloxy)propyl 2,3-dihydroxypropyl phosphate
• Standard InChI: InChI=1S/C30H59O10P.Na/c1-3-5-7-9-11-13-15-17-19-21-29(33)37-25-28(26-39-41(35,36)38-24-27(32)23-31)40-30(34)22-20-18-16-14-12-10-8-6-4-2;/h27-28,31-32H,3-26H2,1-2H3,(H,35,36);/q;+1/p-1
• SMILES: CCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC(CO)O)OC(=O)CCCCCCCCCCC.[Na+]
• Appearance: Unit:100 mgSolvent:nonePurity:98+%Physical solid
• Synonyms: DLPG
• Reference: 1. L. Huang et al. “Oxidation-induced changes in human lens epithelial cells: 1. Phospholipids” Free Radical Biology and Medicine, Vol. 41 pp. 1425-1432, 20062. S. Vaena de Avalos et al. “The phosphatidylglycerol/cardiolipin biosynthetic pathway is required for the activation of inositol phosphosphingolipid phospholipase C, Isc1p, during growth of Saccharomyces cerevisiae” Journal of Biological Chemistry, Vol. 280(8) pp. 7170-7177, 20043. M. Hagio et al. “Phosphatidylglycerol is Essential for the Development of Thylakoid Membranes in Arabidopsis thaliana” Plant & Cell Physiology, Vol. 43(12), pp. 1456-1464, 20024. A. Samad et al. “Liposomal Drug Delivery Systems: An Update Review” Current Drug Delivery, vol. 4 pp. 297-305, 20075. J. Miñones Jr. et al. “Amphotericin B-Dipalmitoyl Phosphatidyl Glycerol Interactions Responsible for the Reduced Toxicity of Liposomal Formulations: A Monolayer Study” Langmuir, vol. 18 pp. 8601-8608, 2002
• PubChem Compound: 75228718
• Last Modified: Nov 11 2021